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Abstract

This document provides detailed application notes and a comprehensive protocol for the
preparation of stock solutions of IT-143B, a piericidin-class antibiotic, using dimethyl sulfoxide
(DMSO) as the solvent. IT-143B is a potent inhibitor of the mitochondrial electron transport
chain at Complex I, making it a valuable tool for research in oncology, microbiology, and cell
metabolism. This guide outlines the essential physicochemical properties of IT-143B, a step-by-
step protocol for solubilization, and best practices for storage and handling to ensure solution
integrity and experimental reproducibility.

Introduction

IT-143B is a naturally occurring antibiotic belonging to the piericidin family, isolated from
Streptomyces sp.[1][2]. Like other piericidins, IT-143B exhibits potent biological activity,
including antifungal, antibacterial, and cytotoxic effects[1][2][3]. Its primary mechanism of action
is the inhibition of NADH-ubiquinone oxidoreductase, also known as Complex | of the
mitochondrial respiratory chain[4][5][6]. This inhibition disrupts cellular respiration and ATP
production, leading to apoptosis. Given its potent and specific activity, IT-143B is a compound
of significant interest in drug development and biomedical research. Accurate and consistent
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. DMSO is a common solvent for piericidins due to their poor water solubility[1][2][4].
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Data Presentation

A summary of the key quantitative and qualitative data for IT-143B is presented in Table 1.

Property Value Reference
Molecular Formula C2sH41NO4 [11[2][3]
Molecular Weight 455.63 g/mol [2][3]
Appearance Pale Yellow Oil [1][3]
Solubility Soluble in DMSO, ethanol, (2105]

methanol, DMF

Mechanism of Action

Inhibitor of mitochondrial
Complex | (NADH:ubiquinone

oxidoreductase)

[4151(6]

Biological Activity

Antifungal, Antibacterial,

Cytotoxic

[1](21[3]

CAS Number

183485-34-9

[1]

Table 1: Physicochemical and biological properties of IT-143B.

Experimental Protocol: Preparing a 10 mM Stock
Solution of IT-143B in DMSO

This protocol describes the preparation of a 10 mM stock solution of IT-143B in anhydrous

DMSO.

Materials:

e IT-143B (as a pale yellow oil)

e Anhydrous Dimethyl Sulfoxide (DMSO), >99.9% purity

 Sterile, amber microcentrifuge tubes or cryovials
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o Calibrated micropipettes and sterile, low-retention pipette tips
o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:
» Pre-weighing and Calculation:

o IT-143B is supplied as an oil, often in pre-weighed amounts (e.g., 1 mg, 5 mg). If starting
with a different amount, accurately determine the mass of the IT-143B.

o Calculate the volume of DMSO required to achieve a 10 mM concentration. The formula
for this calculation is:

= Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))
» For 1 mg of IT-143B (0.001 g) and a target concentration of 10 mM (0.01 mol/L):
= Volume (L) = 0.001 g/ (455.63 g/mol * 0.01 mol/L) = 0.000219 L = 219 uL

» Therefore, dissolve 1 mg of IT-143B in 219 uL of DMSO to obtain a 10 mM stock
solution.

e Dissolution:

o Allow the vial of IT-143B and the anhydrous DMSO to equilibrate to room temperature
before opening to prevent condensation of atmospheric moisture.

o In a sterile environment (e.g., a fume hood or biosafety cabinet), carefully add the
calculated volume of anhydrous DMSO to the vial containing the IT-143B oil.

o Cap the vial securely and vortex thoroughly for at least 1-2 minutes until the oil is
completely dissolved and the solution is clear. Gentle warming in a 37°C water bath can
aid dissolution if necessary, but avoid excessive heat.
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 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to
aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile, amber
microcentrifuge tubes or cryovials.

o Clearly label each aliquot with the compound name (IT-143B), concentration (10 mM in
DMSO), and the date of preparation.

o For long-term storage, store the aliquots at -20°C or -80°C. When stored properly at
-20°C, the DMSO stock solution should be stable for at least 6 months. For longer-term
storage, -80°C is recommended.

Safety Precautions:

e IT-143B is a cytotoxic compound and should be handled with care. Always wear appropriate
PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

 All handling of the compound and its solutions should be performed in a well-ventilated fume
hood or a certified biological safety cabinet.

» DMSO can facilitate the absorption of substances through the skin. Avoid direct contact with
the skin and eyes. In case of contact, wash the affected area immediately with copious
amounts of water.

» Dispose of all waste materials contaminated with IT-143B and DMSO according to your
institution's hazardous waste disposal guidelines.

Visualizations
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Experimental Workflow: IT-143B Stock Solution Preparation
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Caption: Workflow for preparing IT-143B stock solution.
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Caption: IT-143B inhibits Complex I, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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